5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide

• IUPAC Name: 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H14ClN3O3/c1-18(2)12-6-4-11(5-7-12)17-15(20)13-9-10(16)3-8-14(13)19(21)22/h3-9H,1-2H3,(H,17,20)
• InChI Key: UKBZZMCCZZSAJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol

Description

5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide, also known as CDMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes, such as histone deacetylases and proteasomes, which are involved in the regulation of gene expression and protein degradation, respectively. Additionally, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is often dysregulated in cancer.
Biochemical and Physiological Effects:
5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the production of inflammatory cytokines. Additionally, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been shown to alter the expression of various genes and proteins involved in cellular processes, such as cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has several advantages for lab experiments, including its high purity and stability, as well as its potential applications in various fields. However, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide also has limitations, such as its low solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide can be toxic at high concentrations, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide. One potential direction is to further investigate its anti-cancer properties, including its mechanism of action and potential applications in cancer therapy. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide, as well as its potential applications in imaging and other fields. Furthermore, the development of new synthesis methods and derivatives of 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide could lead to the discovery of new compounds with enhanced properties and applications.

Synthesis Methods

5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide can be synthesized through a multi-step reaction process, which involves the reaction of 5-chloro-2-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-(dimethylamino)aniline. The final step involves the coupling of the resulting amine with 2-nitrobenzoyl chloride to yield 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide. The purity of the synthesized compound can be confirmed through various analytical techniques, such as NMR spectroscopy and HPLC.

Scientific Research Applications

5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been widely used in scientific research due to its potential applications in various fields. It has been studied as a potential anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been studied as a potential anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines in vitro. Furthermore, 5-chloro-N-[4-(dimethylamino)phenyl]-2-nitrobenzamide has been studied as a potential fluorescent probe for imaging applications, as it exhibits fluorescence properties that can be utilized for imaging biological systems.